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Abstract

TH5487 is a potent and selective small-molecule inhibitor of 8-oxoguanine DNA glycosylase 1
(OGG1), a key enzyme in the base excision repair (BER) pathway responsible for removing the
oxidative DNA lesion 7,8-dihydro-8-oxoguanine (8-ox0G).[1] Beyond its canonical role in DNA
repair, OGG1 has been implicated in the transcriptional regulation of proinflammatory genes.
TH5487 exerts its effects by binding to the active site of OGG1, preventing its interaction with
8-0x0G lesions in DNA.[2][3] This inhibition leads to the accumulation of genomic 8-oxoG and
modulates inflammatory responses, making TH5487 a valuable tool for studying oxidative DNA
damage and inflammation in cancer and other diseases. These application notes provide
detailed protocols for utilizing TH5487 in cell culture studies to investigate its biological effects.

Mechanism of Action

TH5487 inhibits OGG1 with a half-maximal inhibitory concentration (IC50) of 342 nM.[1] By
blocking OGG1's ability to recognize and excise 8-0xoG, TH5487 disrupts the initial step of
BER for this common oxidative lesion. This leads to an accumulation of 8-oxoG in the genome,
which can be visualized and quantified. Furthermore, TH5487 has been shown to suppress the
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expression of proinflammatory genes. This is achieved by preventing OGG1 from binding to
guanine-rich promoter regions of these genes, which in turn reduces the recruitment of
transcription factors such as NF-kB.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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